Cas no 70031-55-9 (2-(2-methylphenyl)-4-phenyl-1,3-thiazole)

2-(2-Methylphenyl)-4-phenyl-1,3-thiazole is a substituted thiazole derivative characterized by its aromatic phenyl and methylphenyl functional groups. This heterocyclic compound exhibits notable stability and structural rigidity, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its thiazole core contributes to potential biological activity, particularly in medicinal chemistry applications. The compound's well-defined molecular structure allows for precise modifications, enabling tailored derivatization for specialized applications. It is commonly utilized in the development of agrochemicals, fluorescent materials, and bioactive molecules due to its electron-rich aromatic system. The product is typically supplied with high purity, ensuring reproducibility in research and industrial processes.
2-(2-methylphenyl)-4-phenyl-1,3-thiazole structure
70031-55-9 structure
Product Name:2-(2-methylphenyl)-4-phenyl-1,3-thiazole
CAS No:70031-55-9
MF:C16H13NS
MW:251.346122503281
CID:1740469
PubChem ID:9356570
Update Time:2025-06-06

2-(2-methylphenyl)-4-phenyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methylphenyl)-4-phenyl-1,3-thiazole
    • 2-(2-Methylphenyl)-4-phenylthiazole
    • 70031-55-9
    • AS-83246
    • E85582
    • SCHEMBL11461511
    • Z53056343
    • MFCD12342126
    • 2-(2-methylphenyl)-4-phenyl-1,3-thiazole
    • MDL: MFCD12342126
    • Inchi: 1S/C16H13NS/c1-12-7-5-6-10-14(12)16-17-15(11-18-16)13-8-3-2-4-9-13/h2-11H,1H3
    • InChI Key: SZGNEJOKDCWVJG-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)N=C1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 251.07687059g/mol
  • Monoisotopic Mass: 251.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Melting Point: 30-36℃

2-(2-methylphenyl)-4-phenyl-1,3-thiazole Pricemore >>

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